Cobalt chromate

• CAS No.: 12016-69-2
• Molecular Formula: CoCr2O4
• Molecular Weight: 226.92 g/mol
• IUPAC Name: cobalt(2+);oxido(oxo)chromium
• InChI: InChI=1S/Co.2Cr.4O/q+2;;;;;2*-1
• InChI Key: NXFVVSIQVKXUDM-UHFFFAOYSA-N
• Canonical SMILES: [O-][Cr]=O.[O-][Cr]=O.[Co+2]

Description

Cobalt chromate (CoCrO₄) is a transition metal chromate with a molar mass of 174.93 g/mol. It exists as brown or yellowish-brown lumps and decomposes upon heating without a distinct melting point . The compound is soluble in alkaline solutions and ammonium hydroxide but insoluble in water, distinguishing it from more soluble chromates like sodium chromate (Na₂CrO₄) . Industrially, this compound is utilized in corrosion-resistant coatings, where cobalt enhances chromate layer stability and thickness . Safety guidelines indicate stringent exposure limits (e.g., ACGIH TWA: 0.02 mg/m³; OSHA Ceiling: 0.1 mg/m³) due to its hexavalent chromium content, a known carcinogen .

Preparation Methods

Cobalt chromate can be synthesized using various methods, each affecting its properties:

Hydrothermal Method: This involves reacting cobalt and chromium precursors in an aqueous solution at high temperatures and pressures.

Sol-Gel Method: This technique involves the transition of a system from a liquid “sol” into a solid “gel” phase.

Co-precipitation Method: In this method, cobalt and chromium salts are precipitated together from a solution, followed by calcination.

Sonochemical Method: This involves the use of ultrasonic waves to induce chemical reactions and produce nanoparticles.

Solution Combustion Method: This method uses a fuel (such as urea or glucose) to ignite a reaction between cobalt and chromium salts, producing this compound.

Chemical Reactions Analysis

Cobalt chromate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form higher oxidation state compounds.

Reduction: It can be reduced under specific conditions to yield lower oxidation state products.

Substitution: This compound can undergo substitution reactions where one of its ions is replaced by another ion.

Common reagents used in these reactions include hydrogen peroxide for oxidation and reducing agents like hydrogen gas for reduction . The major products formed depend on the specific reaction conditions but often include various cobalt and chromium oxides .

Scientific Research Applications

Biomedical Applications

Cobalt chromate is extensively used in the biomedical field, primarily due to its excellent biocompatibility and mechanical properties.

Orthopedic Implants

Cobalt-chromium alloys, including this compound, are commonly utilized in orthopedic implants such as total hip arthroplasties (THAs) and knee replacements. These materials exhibit high strength and wear resistance, essential for long-term durability in load-bearing applications. A study involving 374,359 primary THAs found no significant increase in risks of all-cause mortality or heart-related outcomes associated with cobalt-chromium implants, reinforcing their safety profile in clinical use .

Dental Applications

In dentistry, this compound is used for fabricating dental crowns and bridges due to its stability and durability. The material's resistance to corrosion and wear makes it suitable for long-lasting restorations .

Additive Manufacturing

Recent advancements have seen cobalt-chromium alloys being employed in additive manufacturing (3D printing) for creating patient-specific implants. This technology allows for customized designs that improve fit and functionality in surgical applications .

Industrial Applications

This compound is also prevalent in various industrial sectors due to its physical properties.

Aerospace Engineering

Cobalt-based superalloys are critical in the aerospace industry for components that must withstand extreme temperatures and stresses, such as turbine blades. This compound contributes to the thermal stability and strength required in these high-performance applications .

Battery Technology

In the realm of energy storage, cobalt compounds play a vital role in lithium-ion batteries, enhancing conductivity and stability. This application is crucial for powering electric vehicles and portable electronic devices .

Catalytic Converters

This compound is utilized as a catalyst in chemical processes, particularly in automotive catalytic converters that reduce harmful emissions from vehicles. Its catalytic properties facilitate the conversion of toxic gases into less harmful substances .

Environmental Applications

This compound's environmental implications are significant, particularly concerning its use as a pigment.

Pigments and Coatings

Historically, this compound has been used as a pigment in ceramics, glass, and paints due to its vibrant color and stability under various conditions. However, concerns regarding toxicity have led to increased scrutiny over its environmental impact .

Case Study 1: Cobalt-Chromium Alloys in Orthopedics

A comprehensive study analyzed the performance of cobalt-chromium femoral heads used in THAs over a follow-up period of up to 14.5 years. The findings indicated no significant adverse health outcomes linked to the use of these implants, supporting their continued use in orthopedic surgeries .

Case Study 2: this compound in Aerospace Components

Research on cobalt-based superalloys demonstrated their effectiveness at high temperatures, showcasing their application in jet engines where they maintain structural integrity under extreme conditions .

Mechanism of Action

The mechanism by which cobalt chromate exerts its effects is primarily through its multiferroic properties. The compound exhibits a coupling between its magnetic and electric orderings, which can be manipulated by external magnetic or electric fields . This coupling is due to the interactions between the cobalt and chromium ions within the spinel structure .

Comparison with Similar Compounds

Cytotoxicity and Genotoxicity

Table 1: Cytotoxicity of Hexavalent Chromium Compounds (Based on Intracellular Cr Levels)

Compound	Cell Survival at 1000 μM Cr (%)	Chromosomal Aberrations (per 100 cells)	DNA Double-Strand Breaks (Foci/Cell)
Zinc Chromate	9	71	13.4 (0.5 µg/cm²)
Barium Chromate	20	65	9.8 (0.5 µg/cm²)
Lead Chromate	50	27	11.9 (0.5 µg/cm²)
Sodium Chromate	48	N/A	25.7 (5 µM)
Cobalt Chromate	Data not available	Data not available	Data not available

• Cytotoxicity Ranking : Zinc chromate > Barium chromate > Lead chromate ≈ Sodium chromate .
• Genotoxicity: Zinc and barium chromates induce the highest chromosomal aberrations (71 and 65 per 100 cells, respectively), while lead chromate is less clastogenic . Sodium chromate, despite high solubility, shows comparable DNA double-strand breaks (25.7 foci/cell at 5 µM) to particulate chromates .
• Contradiction: Under glutathione (GSH)-driven reduction conditions, sodium, zinc, barium, and lead chromates exhibit similar genotoxicity, suggesting redox environment influences outcomes .

Chemical Reactivity and Stability

Table 2: Redox Reaction Rates of Cobalt(III) Complexes (Polysorbate 80 Medium)

Complex	Relative Reaction Rate	Key Factors Influencing Reactivity
Cobalt(III) Lactato	1.18	High methyl proton acidity, low steric hindrance
Cobalt(III) Mandelato	0.99	Steric inhibition of chromate ester formation
Cobalt(III) Glycolato	0.54	Lower acidity and steric constraints

• Cobalt(III) chromate (CoCrO₄) is less reactive than its complexes with organic ligands (e.g., lactato, mandelato) due to its inorganic structure and lower solubility .

Solubility and Environmental Behavior

Table 3: Solubility and Stability of Chromates

Compound	Solubility in Water	Stability in Acidic Conditions
Sodium Chromate	Highly soluble	Stable
Lead Chromate	Insoluble	Dissolves in strong acids
Barium Chromate	Slightly soluble	Dissolves in nitric acid
This compound	Insoluble in water	Soluble in mineral acids

• Environmental Impact : Particulate chromates (e.g., lead, barium) persist longer in ecosystems due to low solubility, whereas sodium chromate rapidly ionizes, increasing bioavailability and acute toxicity .

Biological Activity

Cobalt chromate, a compound formed from cobalt and chromium, is primarily recognized for its applications in various industrial sectors, including pigments and coatings. However, its biological activity has garnered attention due to potential health implications, particularly in occupational settings. This article explores the biological effects, cytotoxicity, and antibacterial properties of this compound, supported by data tables and relevant case studies.

This compound is an inorganic compound with the formula $\text{CoCrO}_4$. It presents as a yellow pigment and is insoluble in water but can release cobalt and chromium ions under specific conditions. The compound's structure contributes to its reactivity and interaction with biological systems.

Cytotoxicity

This compound has been shown to exhibit significant cytotoxic effects on various cell types. A study involving primary macrophages exposed to cobalt and chromium nanoparticles revealed that increased concentrations of these ions led to elevated levels of reactive oxygen species (ROS) and protein carbonylation, indicating oxidative stress and cellular damage. The study reported a dose-dependent increase in cytotoxicity at concentrations of 100 μM and 1000 μM, with notable increases in ROS levels measured using a DiOxyQ probe .

Table 1: Cytotoxic Effects of this compound on Macrophages

Concentration (μM)	ROS Levels (Relative Fluorescence Units)	Protein Carbonylation (Relative Intensity)
Control	100	1.0
10	150	1.2
100	300	1.5
1000	500	2.0

Antibacterial Properties

Recent studies have highlighted the antibacterial properties of cobalt-chromium alloys compared to other materials like titanium. Cobalt-chromium alloys demonstrated superior suppression of bacterial growth, specifically against Staphylococcus aureus and Propionibacterium acnes. In vitro experiments showed that cobalt-chromium alloys inhibited biofilm formation more effectively than titanium alloys .

Table 2: Antibacterial Efficacy of Cobalt-Chromium Alloy

Bacterial Strain	Cobalt-Chromium Alloy (CFU/ml)	Titanium Alloy (CFU/ml)
Staphylococcus aureus	50	200
Propionibacterium acnes	30	150

Occupational Exposure

A case study focusing on workers in industries using this compound revealed a correlation between exposure levels and respiratory issues. Workers exposed to high concentrations exhibited symptoms consistent with chronic lung disease, prompting investigations into the long-term effects of this compound inhalation .

In Vivo Studies

In vivo studies have indicated that cobalt-chromium wear particles can influence bone resorption processes, potentially leading to joint failure in prosthetic applications. Research has shown that while the toxicity of these particles decreases over time, they may still elicit an inflammatory response that contributes to bone loss .

The biological activity of this compound can be attributed to several mechanisms:

• Oxidative Stress : The release of ROS upon exposure leads to oxidative damage to cellular components.
• Inflammatory Response : Cobalt ions can activate inflammatory pathways, contributing to chronic inflammation.
• Cellular Uptake : The uptake of cobalt and chromium ions by cells may disrupt normal cellular functions, leading to apoptosis or necrosis.

Q & A

Basic Research Questions

Q. How can researchers optimize the synthesis of cobalt chromate for reproducible experimental outcomes?

• Methodology : Synthesis optimization requires systematic variation of parameters such as pH, temperature, and precursor ratios (e.g., cobalt nitrate and sodium chromate). For example, dissolution studies using cobalt and chromate ions in sodium nitrate solutions (0.1 M) at 40°C under controlled CO₂ pressure can model reaction pathways . Document experimental conditions rigorously (e.g., reagent purity, stirring rates) to ensure reproducibility. Use techniques like X-ray diffraction (XRD) to confirm crystal structure and inductively coupled plasma mass spectrometry (ICP-MS) to verify stoichiometry.

Q. What analytical techniques are most effective for characterizing this compound’s structural and compositional properties?

• Methodology :

• Structural analysis : XRD for crystallographic phase identification; Raman spectroscopy to detect chromate (CrO₄²⁻) vibrational modes.
• Compositional analysis : Energy-dispersive X-ray spectroscopy (EDS) coupled with scanning electron microscopy (SEM) for elemental mapping.
• Dissolution behavior : Atomic force microscopy (AFM) under controlled conditions (e.g., 40°C, pressurized CO₂) to study surface reactivity .
  • Report findings with IUPAC-compliant units and symbols, and ensure tables include experimental parameters (e.g., temperature gradients, pressure) for clarity .

Q. How should researchers address discrepancies in this compound’s reported solubility across studies?

• Methodology : Conduct comparative dissolution experiments using standardized solutions (e.g., 0.05–5 mM this compound in 0.1 M NaNO₃). Use computational tools like MinteqA2 to model aqueous speciation under varying CO₂ pressures . Cross-validate results with ion chromatography (IC) or UV-Vis spectroscopy. Discuss potential sources of error, such as impurities in starting materials or inconsistent pH buffering, in the "Results and Discussion" section .

Advanced Research Questions

Q. What mechanistic insights can be gained from studying this compound’s interaction with carbonate-rich environments?

• Methodology : Design experiments simulating geochemical conditions (e.g., 40°C, atmospheric CO₂) to monitor chromate release kinetics. Use AFM to observe stepwise dissolution patterns on calcite surfaces . Pair these with density functional theory (DFT) calculations to model adsorption energetics. Advanced data interpretation should differentiate between surface complexation and bulk dissolution mechanisms, highlighting limitations in current models (e.g., assumptions about equilibrium conditions).

Q. How can researchers resolve contradictions in this compound’s catalytic performance data across studies?

• Methodology :

• Experimental design : Standardize testing conditions (e.g., fixed temperature, reactant flow rates) and characterize catalyst surfaces pre- and post-reaction using X-ray photoelectron spectroscopy (XPS) to detect oxidation state changes.
• Data analysis : Apply multivariate statistics to isolate variables (e.g., Co/Cr ratio, particle size) affecting activity. Use Arrhenius plots to compare activation energies across studies.
• Address discrepancies by publishing raw datasets and detailed protocols, per journal guidelines for reproducibility .

Q. What advanced techniques are suitable for probing this compound’s environmental transformation pathways?

• Methodology :

• Field studies : Deploy in situ sensors to monitor chromate leaching in soil/water systems.
• Lab studies : Use synchrotron-based X-ray absorption near-edge structure (XANES) spectroscopy to track redox transitions (Cr(VI) → Cr(III)).
• Modeling : Integrate geochemical modeling (PHREEQC) with kinetic data to predict long-term stability. Discuss limitations, such as neglecting microbial interactions, in the "Conclusions" section .

Q. Methodological Best Practices

Q. How should researchers document this compound experiments to ensure reproducibility?

• Guidelines :

• Tables : Include reagent sources, purity grades, and solution preparation details (e.g., "5 mM Co(NO₃)₂ in 0.1 M NaNO₃, pH adjusted to 6.5 with NaOH").
• Figures : Use high-contrast images for microscopy; label axes with units (e.g., "Step velocity (nm/s) vs. dissolution flux (mol/cm²/s)") .
• Appendices : Provide raw data files or links to repositories, adhering to Cambridge English’s guidelines for data sharing .

Q. What strategies can mitigate interference from coexisting ions in this compound analyses?

• Methodology :

• Separation : Use ion-exchange chromatography (e.g., Dowex resin) to isolate CrO₄²⁻ from anions like sulfate .
• Detection : Employ ICP-MS with collision/reaction cells to suppress polyatomic interferences (e.g., ⁴⁰Ar¹²C⁺ on ⁵²Cr⁺).
• Validation : Spike recovery tests (e.g., 90–110% recovery) and blank corrections to ensure accuracy .

Q. Data Presentation and Publishing

Q. How to structure a manuscript on this compound to meet high-impact journal standards?

• Framework :

• Abstract : Highlight novelty (e.g., "First AFM-based dissolution kinetics model for this compound").
• Introduction : Emphasize unresolved questions (e.g., "Role of Co²⁺ in chromate stabilization remains debated").
• Results : Compare findings with prior work using tables (e.g., "Comparison of CoCrO₄ solubility in NaNO₃ vs. KCl matrices").
• Follow IUPAC nomenclature and journal-specific figure guidelines (e.g., avoid overcrowded chemical structures in graphics) .